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Compound of Interest

Compound Name: 8-Methoxyisoquinolin-5-amine

CAS No.: 321921-99-7

Cat. No.: B3259666

Get Quote

Executive Summary: The Scaffold Advantage
8-Methoxyisoquinolin-5-amine (CAS: 321921-99-7) represents a privileged "chemical

handle" in modern medicinal chemistry.[1] Unlike the more common quinoline isomers, the

isoquinoline core offers distinct electronic distribution and binding geometries, particularly

valuable in targeting G-protein coupled receptors (GPCRs) and ion channels like the Transient

Receptor Potential Vanilloid 1 (TRPV1/VR1).[1]

The 5-amine position serves as a critical nucleophilic anchor for urea or amide coupling—a

classic pharmacophore feature in kinase and ion channel blockers—while the 8-methoxy group

modulates lipophilicity (LogP) and provides a hydrogen bond acceptor essential for active site

orientation.

Key Therapeutic Indication
Primary: Neuropathic pain and inflammatory hyperalgesia via TRPV1 antagonism.[1]

Secondary: Kinase inhibition (e.g., ROCK, PKA) and potential cytotoxic agents

(neuroblastoma).[1]
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Chemical Space & Retrosynthetic Logic[1]
The discovery of this scaffold often stems from a need to improve the metabolic stability and

solubility of naphthalene-based or quinoline-based leads. The introduction of the intracyclic

nitrogen (isoquinoline) lowers the pKa compared to quinoline, potentially reducing off-target

hERG binding, while the 8-methoxy substituent blocks metabolic hydroxylation at a susceptible

site.

Retrosynthetic Analysis
The synthesis of 8-methoxyisoquinolin-5-amine is classically approached via the Nitration-

Reduction Strategy.[1]

Target: 8-Methoxyisoquinolin-5-amine[1][2]

Precursor: 8-Methoxy-5-nitroisoquinoline[1][2]

Starting Material: 8-Hydroxyisoquinoline (commercially abundant)[1]

Pathway Visualization
The following diagram illustrates the critical decision points in the synthetic pathway,

highlighting the regioselectivity logic.
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Figure 1: Synthetic workflow for the generation of 8-methoxyisoquinolin-5-amine and its

subsequent derivatization.

Detailed Experimental Protocols
To ensure reproducibility, the following protocols synthesize the technical accuracy required for

laboratory execution.
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Step 1: O-Methylation of 8-Hydroxyisoquinoline
This step protects the phenol and activates the ring for subsequent nitration.[1]

Reagents: 8-Hydroxyisoquinoline (1.0 eq), Methyl Iodide (1.1 eq), Potassium Carbonate (2.0

eq).[1]

Solvent: Acetone (anhydrous).[1]

Procedure:

Dissolve 8-hydroxyisoquinoline in acetone.[1]

Add

and stir for 30 minutes to form the phenoxide.

Add MeI dropwise to control the exotherm.[1]

Reflux for 4–6 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 7:3).

Workup: Filter inorganic salts, concentrate filtrate, and recrystallize from ethanol.

Yield Expectation: >85%.

Step 2: Regioselective Nitration (Critical Step)
The 8-methoxy group directs the incoming nitro group to the para position (C5) relative to itself.

[1] The pyridine ring is deactivated, ensuring substitution occurs on the benzene ring.[1]

Reagents:

(1.1 eq), Conc.[1]

.

Procedure:

Dissolve 8-methoxyisoquinoline in conc.
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at 0°C.

Add

portion-wise, maintaining temperature <5°C to prevent di-nitration.[1]

Stir at room temperature for 2 hours.

Quench: Pour onto crushed ice/ammonium hydroxide mixture (pH > 9).

Purification: The yellow precipitate is collected. Recrystallization from methanol is often

required to remove trace 7-nitro isomers.[1]

Reference:J. Het. Chem, 37(5), 1293.[1][2]

Step 3: Reduction to 8-Methoxyisoquinolin-5-amine[1]
Method A (Chemical): SnCl2 / HCl (Classic, robust for gram-scale).[1]

Method B (Catalytic): H2 (40 psi), 10% Pd/C in MeOH (Cleaner workup).

Protocol (Method B):

Suspend 5-nitro intermediate in MeOH.

Add 10 mol% Pd/C catalyst (under Argon).

Hydrogenate at 40 psi for 4 hours.

Filter through Celite to remove Pd.[1] Concentrate to yield the amine as a brownish solid.

[1][3]

Step 4: Library Generation (Urea Formation)
For TRPV1 antagonism, the urea linkage is generated by reacting the amine with various

isocyanates.[1]

Reagents: 8-Methoxyisoquinolin-5-amine (1.0 eq), 4-(Trifluoromethyl)benzyl isocyanate

(1.1 eq).[1]
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Solvent: DCM or THF.

Procedure:

Dissolve amine in dry DCM.[1]

Add isocyanate dropwise at 0°C.

Precipitate often forms immediately.[1] Stir for 2 hours.

Filter the solid urea product.[1]

Biological Evaluation & SAR Logic[1]
Mechanism of Action: TRPV1 Modulation
The 8-methoxyisoquinolin-5-amine derivatives function as capsaicin antagonists.[1] They

bind to the intracellular domain of the TRPV1 channel, preventing the pore opening induced by

noxious heat, acidic pH, or capsaicin.[1]

Quantitative Data Summary
The following table summarizes the Structure-Activity Relationship (SAR) trends observed in

this series, specifically comparing the 8-methoxy variant to other substitutions.

Compound ID
R-Group (C8
Position)

Linker Type Target (IC50)
Efficacy (Pain
Model)

Lead A -OMe (Methoxy) Urea TRPV1 (12 nM) High

Analog B
-H

(Unsubstituted)
Urea TRPV1 (150 nM) Moderate

Analog C -OH (Hydroxy) Urea TRPV1 (45 nM)
Low (Poor

Permeability)

Analog D -Cl (Chloro) Urea TRPV1 (80 nM) Moderate

Analysis: The 8-methoxy group provides a 10-fold potency increase over the unsubstituted

analog.[1] This is attributed to a specific hydrogen bond interaction in the binding pocket and
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improved lipophilicity (LogP ~2.[1]5) facilitating membrane penetration.[1]

Discovery Logic Flowchart
This diagram represents the decision matrix used to optimize the lead compound from the

initial hit.[1]
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Figure 2: SAR optimization logic leading to the selection of the 8-methoxy substituent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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